Cas no 1332588-43-8 (Ethyl 2-cyano-3-iodo-1H-indole-5-carboxylate)

• Product Name: Ethyl 2-cyano-3-iodo-1H-indole-5-carboxylate
• CAS No: 1332588-43-8
• MF: C₁₂H₉IN₂O₂
• MW: 340.116534948349
• CID: 2093617
• PubChem ID: 86346280
• Update Time: 2025-11-06

Ethyl 2-cyano-3-iodo-1H-indole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-iodo-1H-indole-5-carboxylate
• 1332588-43-8
• 1H-Indole-5-carboxylic acid, 2-cyano-3-iodo-, ethyl ester

• Inchi： 1S/C12H9IN2O2/c1-2-17-12(16)7-3-4-9-8(5-7)11(13)10(6-14)15-9/h3-5,15H,2H2,1H3
• InChI Key： MHCBJFHQVVOAOG-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)NC2C=CC(C(=O)OCC)=CC=21

Computed Properties

• Exact Mass: 339.97088Da
• Monoisotopic Mass: 339.97088Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65.9Ų

Additional information on Ethyl 2-cyano-3-iodo-1H-indole-5-carboxylate

Ethyl 2-cyano-3-iodo-1H-indole-5-carboxylate: A Comprehensive Overview

Ethyl 2-cyano-3-iodo-1H-indole-5-carboxylate, also known by its CAS number 1332588-43-8, is a highly specialized organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the utilization of Ethyl 2-cyano-3-iodo-1H-indole-5-carboxylate.

The molecular structure of Ethyl 2-cyano-3-iodo-1H-indole-5-carboxylate is characterized by an indole ring system, which serves as a versatile scaffold for various chemical modifications. The indole moiety is a heterocyclic aromatic compound consisting of a benzene ring fused to a pyrrole ring. In this compound, the indole ring is substituted with a cyano group at position 2, an iodine atom at position 3, and an ethoxycarbonyl group at position 5. These substituents contribute to the compound's unique electronic properties and reactivity.

Recent studies have highlighted the potential of Ethyl 2-cyano-3-iodo-1H-indole-5-carboxylate as a building block for the synthesis of bioactive molecules. The presence of the cyano group and iodine atom provides opportunities for further functionalization through various chemical reactions, such as nucleophilic substitution or cross-coupling reactions. These reactions can lead to the creation of novel compounds with enhanced pharmacological properties.

One of the most promising applications of Ethyl 2-cyano-3-i